![molecular formula C15H8F3NO2 B6396599 3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95% CAS No. 1261901-06-7](/img/structure/B6396599.png)
3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95% (3C-TFA) is a trifluoromethylbenzoic acid derivative with a cyanophenyl substituent. It is a white crystalline solid with a melting point of 75-77°C and a molecular weight of 218.21 g/mol. 3C-TFA has been studied extensively for its potential applications in various areas of scientific research, including organic synthesis, medicinal chemistry, and biochemistry.
Mechanism of Action
3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95% is believed to act as an inhibitor of enzyme activity by binding to the active site of the enzyme and preventing the binding of the substrate. This mechanism of action has been studied in detail for enzymes such as cytochrome P450, thymidylate synthase, and cyclooxygenase.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95% have not been studied in detail. However, it is believed that 3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95% may have an inhibitory effect on certain enzymes and may affect the metabolism of certain drugs.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95% in laboratory experiments is its low cost and availability. Additionally, it is relatively easy to synthesize and purify 3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95%. The main limitation is the lack of detailed information regarding its biochemical and physiological effects.
Future Directions
Future research should focus on understanding the biochemical and physiological effects of 3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95%, as well as its mechanism of action. Additionally, further studies should be conducted to determine the potential therapeutic applications of 3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95%. Other potential future directions include the development of new synthesis methods for 3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95% and the exploration of its potential applications in other areas of scientific research.
Synthesis Methods
3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95% can be synthesized from the reaction of 3-cyanophenol with trifluoromethanesulfonic anhydride in the presence of a base, such as pyridine. The reaction is conducted in a solvent, such as dichloromethane, at a temperature of 0-5°C. The product is then purified by recrystallization from a suitable solvent, such as methanol.
Scientific Research Applications
3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95% has been used in a variety of scientific research applications, including organic synthesis, medicinal chemistry, and biochemistry. It has been used as a starting material for the synthesis of various heterocyclic compounds and as a reagent for the synthesis of various organic compounds. In medicinal chemistry, 3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95% has been used as a building block for the synthesis of compounds with potential therapeutic applications. In biochemistry, 3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95% has been used as a tool to study the properties of proteins, enzymes, and other biological molecules.
properties
IUPAC Name |
3-(3-cyanophenyl)-5-(trifluoromethyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H8F3NO2/c16-15(17,18)13-6-11(5-12(7-13)14(20)21)10-3-1-2-9(4-10)8-19/h1-7H,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACBSHFKRNDOJDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C2=CC(=CC(=C2)C(F)(F)F)C(=O)O)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H8F3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00688802 |
Source
|
Record name | 3'-Cyano-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00688802 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261901-06-7 |
Source
|
Record name | 3'-Cyano-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00688802 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.